Cas no 1381776-32-4 (Ethyl 3-amino-6-bromothieno[3,2-b]thiophene-2-carboxylate)

• Product Name: Ethyl 3-amino-6-bromothieno[3,2-b]thiophene-2-carboxylate
• CAS No: 1381776-32-4
• MF: C₉H₈BrNO₂S₂
• MW: 306.199318885803
• CID: 2855091
• Update Time: 2023-08-10

Ethyl 3-amino-6-bromothieno[3,2-b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-6-bromothieno[3,2-b]thiophene-2-carboxylate

• Inchi： 1S/C9H8BrNO2S2/c1-2-13-9(12)8-5(11)7-6(15-8)4(10)3-14-7/h3H,2,11H2,1H3
• InChI Key： APBNKXPFTDRRDV-UHFFFAOYSA-N
• SMILES： BrC1=CSC2C(=C(C(=O)OCC)SC=21)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 3.8
• Topological Polar Surface Area: 109